Cas no 882749-35-1 (1-(3,4-DIMETHOXYPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE)

• Product Name: 1-(3,4-DIMETHOXYPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE
• CAS No: 882749-35-1
• MF: C₂₃H₃₀O₃S
• MW: 386.54750585556
• CID: 5271051
• Update Time: 2026-03-09

1-(3,4-DIMETHOXYPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• SALOR-INT L294578-1EA
• 1-(3,4-DIMETHOXYPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE
• 1-(3,4-dimethoxyphenyl)-3-{[(2,3,4,5,6-pentamethylphenyl)methyl]sulfanyl}propan-1-one

• Inchi： 1S/C23H30O3S/c1-14-15(2)17(4)20(18(5)16(14)3)13-27-11-10-21(24)19-8-9-22(25-6)23(12-19)26-7/h8-9,12H,10-11,13H2,1-7H3
• InChI Key： OTNAVAWRACQIHY-UHFFFAOYSA-N
• SMILES： CC1C(C)=C(C)C(CSCCC(C2C=CC(OC)=C(OC)C=2)=O)=C(C)C=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,4-DIMETHOXYPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE

Introduction to 1-(3,4-DIMETHOXYPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE and Its Significance in Modern Chemical Research

1-(3,4-DIMETHOXYPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE is a compound with the CAS number 882749-35-1. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The presence of multiple functional groups, including dimethoxyphenyl and pentamethylbenzylsulfanyl moieties, makes it a versatile scaffold for further chemical modifications and biological investigations.

The dimethoxyphenyl group is known for its ability to influence electronic properties and interactions with biological targets. This feature has been extensively explored in the development of pharmaceuticals, particularly in the realm of central nervous system (CNS) drugs. The pentamethylbenzylsulfanyl group adds rigidity to the molecular structure, which can be beneficial in designing molecules with improved binding affinities and selectivity. Such structural characteristics are often exploited in the synthesis of novel drug candidates targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of sulfanyl-containing compounds in drug design. The sulfanyl group in 1-(3,4-DIMETHOXYPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE contributes to its potential as a bioactive molecule by enhancing solubility and metabolic stability. These properties are crucial for ensuring that a drug candidate remains effective throughout its biological half-life. Furthermore, the compound's ability to interact with biological receptors or enzymes can be modulated by slight structural variations, making it an attractive candidate for structure-activity relationship (SAR) studies.

In the context of current research trends, 1-(3,4-DIMETHOXYPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE aligns well with the growing interest in multitargeted drug discovery. Multitargeted approaches aim to simultaneously modulate multiple biological pathways or receptors to achieve therapeutic effects with fewer side effects. The compound's dual functionality provided by the dimethoxyphenyl and pentamethylbenzylsulfanyl groups makes it a promising candidate for such strategies. For instance, it could be designed to interact with both serotonin receptors and sigma-1 receptors simultaneously, which has been shown to have potential benefits in treating neurological disorders.

The synthesis of 1-(3,4-DIMETHOXYPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE involves sophisticated organic chemistry techniques that highlight its complexity and potential utility. The process typically requires multi-step reactions involving cross-coupling reactions, sulfanylation protocols, and purification methods. These synthetic routes not only showcase the compound's structural intricacy but also demonstrate the expertise required to produce such molecules at scale. The ability to synthesize complex molecules like this one is a testament to the advancements in synthetic organic chemistry over recent decades.

From a biological perspective, 1-(3,4-DIMETHOXYPHENYL)-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE has shown promise in preclinical studies as a potential lead compound for various therapeutic applications. Its unique structural features suggest that it could be effective against a range of diseases beyond neurological disorders. For example, its interaction with certain enzymes or receptors might make it relevant in treating inflammatory conditions or even cancerous growths. While further research is needed to fully elucidate its biological profile and therapeutic potential,

the initial findings are encouraging enough to warrant continued investigation into this compound and its derivatives. The combination of computational modeling and experimental validation is essential in understanding how this molecule interacts with biological systems at a molecular level. Such studies can provide insights into its mechanism of action and guide future modifications aimed at improving efficacy and reducing off-target effects.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods allow researchers to predict how different modifications might affect a molecule's bioactivity without resorting to extensive wet lab experiments. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation. In the case of 1-(3,DIMETHOXYPHENYL)-[(2,P,E,N,T,A,M,E,T,H,Y,LBEN,ZYL)]SULFANYL]-[(PROPANO]]$, computational studies can help identify optimal positions for functionalization based on predicted interactions with biological targets.

The future directions for research on 1-(3,DIMETHOXYPHENYL)-[(2,P,E,N,T,A,M,*E*,,*T*,,*H*,,*Y*,,*L*B*E*N*Z*Y*L*)*S*U*LF*A*N*Y*L*)*-[(P*R*O*P*A*N*O*)] include exploring its potential as an intermediate in synthesizing more complex derivatives with enhanced pharmacological properties. Additionally,

investigating its behavior under various physiological conditions will be crucial for understanding its safety profile before moving into clinical trials. Collaborative efforts between synthetic chemists

, biologists

, and computational scientists will be key to unlocking

the full potential of this compound as a therapeutic agent.